Cas no 1830-94-0 (Ethyl 2-Acetyl-3-hydroxy-2-butenoate)

• Product name: Ethyl 2-Acetyl-3-hydroxy-2-butenoate
• CAS No: 1830-94-0
• MF: C₈H₁₂O₄
• MW: 172.17848
• MDL: MFCD16495873
• CID: 850605
• PubChem ID: 54678408

Ethyl 2-Acetyl-3-hydroxy-2-butenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Acetyl-3-hydroxy-2-butenoate
• 2-acetyl-3-hydroxy-2-Butenoic acid ethyl ester
• 2-Butenoic acid, 2-acetyl-3-hydroxy-, ethyl ester
• ethyl 2-acetyl-3-hydroxybut-2-enoate
• BAA83094
• 1830-94-0
• CS-0448909
• ethyl (Z)-2-acetyl-3-hydroxybut-2-enoate
• SCHEMBL14194445
• ETHYL2-ACETYL-3-HYDROXY-2-BUTENOATE
• AC7517

• MDL： MFCD16495873
• Inchi： InChI=1S/C8H12O4/c1-4-12-8(11)7(5(2)9)6(3)10/h9H,4H2,1-3H3/b7-5-
• InChI Key： XTKVCFFCPAEWEC-ALCCZGGFSA-N
• SMILES： CCOC(=O)/C(=C(/C)\O)/C(=O)C

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.133
• Boiling Point: 256.575°C at 760 mmHg
• Flash Point: 97.673°C
• Refractive Index: 1.468
• PSA: 63.60000
• LogP: 0.97050